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Compound of Interest

Compound Name: 3-Iodo-4-morpholinobenzoic acid

CAS No.: 1131614-36-2

Cat. No.: B3184974

Get Quote

Executive Summary
3-Iodo-4-morpholinobenzoic acid is a functionalized benzoic acid derivative frequently

utilized as a scaffold in medicinal chemistry, particularly for Suzuki-Miyaura cross-coupling

reactions (via the aryl iodide) and amide coupling (via the carboxylic acid).

While specific lot-dependent solubility data is often absent from public certificates of analysis

for this intermediate, its structure dictates a predictable solubility profile. It exhibits high

solubility in DMSO (typically >50 mg/mL) due to the solvent's ability to disrupt intermolecular

hydrogen bonding, and moderate solubility in Methanol, which serves as a viable solvent for

transfers and reactions, provided esterification risks are managed.

This guide provides the theoretical solubility profile, stability considerations, and a validated

experimental protocol for precise saturation determination.
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The solubility behavior of 3-Iodo-4-morpholinobenzoic acid is governed by the interplay

between its three functional domains:

Carboxylic Acid (Hydrophilic/H-bond Donor): The primary driver for solubility in polar protic

solvents (Methanol) and basic aqueous media. It allows for dimerization in non-polar

solvents, reducing solubility in aliphatics.

Morpholine Ring (Polar/Basic): The oxygen atom acts as a weak H-bond acceptor, while the

nitrogen contributes to basicity. This moiety enhances solubility in polar aprotic solvents like

DMSO.

Aryl Iodide (Lipophilic/Polarizable): The heavy iodine atom increases lipophilicity (logP) and

molecular surface area, reducing water solubility at neutral pH but enhancing interaction with

organic solvents via dispersion forces.

Predicted Solubility Profile
Data estimated based on structural analogs (e.g., 4-morpholinobenzoic acid, 3-iodobenzoic

acid).
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Solvent Solubility Rating Estimated Conc. Mechanistic Insight

DMSO Excellent > 50 mg/mL

DMSO acts as a

strong H-bond

acceptor for the

carboxylic acid -OH

and solvates the

polarizable aryl iodide

effectively.

Methanol Good 10 - 30 mg/mL

Solvation occurs via

H-bonding. Solubility

is lower than in DMSO

due to the lower

dielectric constant and

competition from

crystal lattice energy.

Water (pH 7) Poor < 1 mg/mL

The lipophilic iodine

and aromatic core

dominate.

Water (pH > 9) High > 50 mg/mL

Deprotonation to the

carboxylate salt (

) drastically increases

aqueous solubility.

Experimental Protocols: Solubility Determination
As a researcher, relying on literature values for novel intermediates is risky due to

polymorphism and purity variations. The following Self-Validating Protocol is recommended to

determine the exact solubility limit for your specific lot.

Workflow Diagram: Solubility Characterization
The following logic flow outlines the decision process for solvent selection and solubility testing.
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Figure 1: Step-by-step workflow for characterizing the solubility of 3-Iodo-4-
morpholinobenzoic acid.

Protocol A: Visual Kinetic Solubility (Tier 1)
Use this for quick "Go/No-Go" decisions for stock solution preparation.

Weighing: Weigh 5.0 mg of 3-Iodo-4-morpholinobenzoic acid into a 1.5 mL microcentrifuge

tube.

DMSO Addition: Add 50 µL of anhydrous DMSO (resulting in effectively 100 mg/mL).

Agitation: Vortex vigorously for 60 seconds. Sonicate at 40 kHz for 5 minutes if particles

persist.

Observation:

Clear Solution: Solubility is >100 mg/mL. Proceed to use.

Cloudy/Particles: Add DMSO in 50 µL increments, vortexing between additions, until clear.

Calculation:

.

Protocol B: Thermodynamic Solubility via HPLC (Tier 2)
Use this for precise physicochemical data or formulation stability studies.
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Saturation: Add excess solid (~20 mg) to 0.5 mL of solvent (DMSO or MeOH) in a glass vial.

Equilibration: Shake at 25°C for 24 hours (orbital shaker).

Filtration: Filter the supernatant using a 0.22 µm PTFE syringe filter (nylon is not

recommended for acidic DMSO solutions).

Dilution: Dilute the filtrate 100-fold with mobile phase (e.g., Acetonitrile/Water).

Quantification: Inject onto HPLC (C18 column) and quantify against a standard curve of the

compound prepared in 100% DMSO.

Handling, Stability & Storage
DMSO (Dimethyl Sulfoxide)[1][2]

Hygroscopicity: DMSO is highly hygroscopic. Absorbed water can precipitate the lipophilic

aryl iodide moiety.

Action: Store DMSO stock solutions in aliquots at -20°C. Use anhydrous DMSO (treated

with molecular sieves) for stock preparation.

Freezing: DMSO freezes at 19°C.

Action: Thaw completely and vortex before use to prevent concentration gradients.

Methanol (MeOH)[1][3][4]
Reactivity Risk (Fischer Esterification):

Mechanism:[1] In the presence of trace acid (autocatalysis from the benzoic acid moiety)

and heat, methanol can react with the carboxylic acid to form the methyl ester.

Action: Do not store methanolic solutions for long periods (>24 hours) at room

temperature. Use fresh preparations for LC-MS or reactions.

Iodine Stability
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Photolysis: Aryl iodides can undergo homolytic cleavage under intense UV light, liberating

iodine radicals and turning the solution yellow/brown.

Action: Use amber glass vials or wrap containers in aluminum foil.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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